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Compound of Interest

Compound Name: Piperidin-2-ylmethylacetate

Cat. No.: B15265608

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Piperidin-2-ylmethyl acetate, a functionalized piperidine derivative, serves as a crucial building
block in the synthesis of a wide array of pharmacologically active compounds. Its inherent
structural features, including a secondary amine and an ester functional group, offer versatile
handles for molecular elaboration, making it a valuable intermediate in the construction of
complex heterocyclic systems. This technical guide provides a comprehensive overview of
piperidin-2-ylmethyl acetate, encompassing its synthesis, physicochemical properties, and its
pivotal role as a synthetic fragment in medicinal chemistry. Detailed experimental protocols,
guantitative data, and workflow diagrams are presented to facilitate its practical application in
research and development settings.

Chemical Properties and Characterization

Piperidin-2-ylmethyl acetate is most commonly handled and commercially available as its
hydrochloride salt to enhance stability and ease of handling. The free base can be generated in
situ for subsequent reactions.

Table 1: Physicochemical Properties of Piperidin-2-ylmethyl Acetate Hydrochloride[1][2]
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Property Value

CAS Number 1423027-74-0
Molecular Formula CsH16CINO2
Molecular Weight 193.67 g/mol
Appearance White to off-white solid
Purity Min. 95%

Spectroscopic Data:

Comprehensive spectroscopic analysis is essential for the unambiguous identification and
quality control of piperidin-2-ylmethyl acetate and its derivatives.

Table 2: Spectroscopic Data for (R)-methyl 2-(piperidin-2-yl)acetate Hydrochloride[1]

Type Data

1H NMR (400 MHz, DMSO-ds) 5 1.52-1.57 (1H, m), 3.61 (3H, s), 9.42 (2H, s)

Exact mass 193.67 Da (calculated for

HRMS (High-Resolution Mass Spectrometry)
CsH16CINO2)

Note: The available detailed spectroscopic data is for the closely related (R)-methyl 2-
(piperidin-2-yl)acetate HCI. The spectral characteristics of the racemic piperidin-2-ylmethyl

acetate are expected to be similar.

Synthesis of Piperidin-2-yIlmethyl Acetate

The synthesis of piperidin-2-ylmethyl acetate can be achieved through various routes, often
starting from readily available piperidine derivatives such as 2-piperidinecarboxylic acid or
(piperidin-2-yl)methanol. A common strategy involves the esterification of the corresponding
alcohol.

General Synthesis Workflow
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The following diagram illustrates a generalized workflow for the synthesis of piperidin-2-
ylmethyl acetate, highlighting key stages from starting materials to the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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